Cas no 1204296-79-6 (2-(piperazin-1-yl)-6-(trifluoromethoxy)-1,3-benzothiazole)

2-(Piperazin-1-yl)-6-(trifluoromethoxy)-1,3-benzothiazole is a heterocyclic compound featuring a benzothiazole core substituted with a piperazine moiety and a trifluoromethoxy group. This structure imparts unique physicochemical properties, including enhanced solubility and stability, making it valuable in pharmaceutical and agrochemical research. The piperazine ring contributes to improved bioavailability and binding affinity, while the trifluoromethoxy group enhances lipophilicity and metabolic resistance. Its versatility allows for applications in drug discovery, particularly as a scaffold for kinase inhibitors or CNS-targeting agents. The compound's well-defined synthetic pathway ensures reproducibility, supporting its use in high-throughput screening and structure-activity relationship studies.

2-(piperazin-1-yl)-6-(trifluoromethoxy)-1,3-benzothiazole structure

1204296-79-6 structure

Product Name:2-(piperazin-1-yl)-6-(trifluoromethoxy)-1,3-benzothiazole

CAS No:1204296-79-6

MF:C₁₂H₁₂F₃N₃OS

MW:303.303391456604

MDL:MFCD16631832

CID:2129067

PubChem ID:45496639

Update Time:2025-10-31

2-(piperazin-1-yl)-6-(trifluoromethoxy)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

- 2-(piperazin-1-yl)-6-(trifluoromethoxy)benzothiazole
- 2-Piperazin-1-yl-6-(trifluoromethoxy)-1,3-benzothiazole
- 2-(piperazin-1-yl)-6-(trifluoromethoxy)-1,3-benzothiazole
- 1204296-79-6
- F2158-0856
- SCHEMBL8516006
- AKOS015957518
- HY-W031620
- EN300-236877
- VGSCs-IN-1
- DB-346300
- CS-0075644
- IFWQLRCODRPXKE-UHFFFAOYSA-N
- C12H12F3N3OS
- 2-(piperazin-1-yl)-6-(trifluoromethoxy)benzo[d]thiazole
- MDL： MFCD16631832
- Inchi： 1S/C12H12F3N3OS/c13-12(14,15)19-8-1-2-9-10(7-8)20-11(17-9)18-5-3-16-4-6-18/h1-2,7,16H,3-6H2
- InChI Key： IFWQLRCODRPXKE-UHFFFAOYSA-N
- SMILES： S1C2C=C(C=CC=2N=C1N1CCNCC1)OC(F)(F)F

Computed Properties

Exact Mass: 303.06531767g/mol
Monoisotopic Mass: 303.06531767g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 338
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 65.6
XLogP3: 3.4

2-(piperazin-1-yl)-6-(trifluoromethoxy)-1,3-benzothiazole Pricemore >>

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TRC	B449213-50mg	2-Piperazin-1-yl-6-(trifluoromethoxy)-1,3-benzothiazole	1204296-79-6		50mg	$ 185.00	2022-06-07
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